Cas no 72668-36-1 (Pyrazine,2,5-dimethyl-3-(2-methylbutyl)-)

Pyrazine,2,5-dimethyl-3-(2-methylbutyl)- structure
72668-36-1 structure
Product Name:Pyrazine,2,5-dimethyl-3-(2-methylbutyl)-
CAS No:72668-36-1
MF:C11H18N2
MW:178.274022579193
CID:549962
PubChem ID:578818
Update Time:2025-04-19

Pyrazine,2,5-dimethyl-3-(2-methylbutyl)- Chemical and Physical Properties

Names and Identifiers

    • Pyrazine,2,5-dimethyl-3-(2-methylbutyl)-
    • Pyrazine, 2,5-dimethyl-3-(2-methylbutyl)- (9CI)
    • 2,5-dimethyl-3-(2-methylbutyl)pyrazine
    • NS00113848
    • SCHEMBL9207027
    • Pyrazine, 2,5-dimethyl-3-(2-methylbutyl)-
    • 72668-36-1
    • ARMKFUTVMIEDJN-UHFFFAOYSA-N
    • DTXSID50342124
    • AKOS006374098
    • Inchi: 1S/C11H18N2/c1-5-8(2)6-11-10(4)12-7-9(3)13-11/h7-8H,5-6H2,1-4H3
    • InChI Key: ARMKFUTVMIEDJN-UHFFFAOYSA-N
    • SMILES: N1C(C)=CN=C(C)C=1CC(C)CC

Computed Properties

  • Exact Mass: 178.14714
  • Monoisotopic Mass: 178.146998583g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 25.8Ų

Experimental Properties

  • PSA: 25.78
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